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Compound of Interest

Compound Name:
4-(Hydroxymethyl)oxane-4-

carbonitrile

Cat. No.: B1292780 Get Quote

Application Notes and Protocols for 4-
(hydroxymethyl)oxane-4-carbonitrile
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed information on 4-(hydroxymethyl)oxane-4-carbonitrile (CAS

No. 1010836-56-2), a valuable building block in medicinal chemistry and drug discovery.

Included are its chemical and physical properties, a proposed experimental protocol for its

synthesis, and potential reaction schemes for its derivatization. The application of this

bifunctional molecule in the synthesis of novel chemical entities is also discussed.

Chemical and Physical Properties
4-(hydroxymethyl)oxane-4-carbonitrile is a colorless to light yellow oil. Its key properties are

summarized in the table below.[1]
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Property Value Reference

CAS Number 1010836-56-2 [1]

Alternative Name

Tetrahydro-4-

(hydroxymethyl)-2H-pyran-4-

carbonitrile

[1]

Molecular Formula C₇H₁₁NO₂ [1]

Molecular Weight 141.17 g/mol [1]

Appearance Colorless to light yellow oil [1]

Purity (GC) ≥99.91% [1]

Water Content (KF) ≤0.13% [1]

Proposed Experimental Protocol for Synthesis
While a specific published protocol for the synthesis of 4-(hydroxymethyl)oxane-4-
carbonitrile was not identified in the searched literature, a plausible synthetic route can be

proposed based on the known chemistry of related tetrahydropyran systems. The following

protocol describes a potential method for the hydroxymethylation of 4-cyanotetrahydropyran.

Reaction Scheme:
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4-cyanotetrahydropyran 4-(hydroxymethyl)oxane-4-carbonitrile

1. LDA, THF, -78 °C

2. Paraformaldehyde

3. H₃O⁺ workup
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4-(hydroxymethyl)oxane-4-carbonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [experimental protocol for reactions involving 4-
(hydroxymethyl)oxane-4-carbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1292780#experimental-protocol-for-reactions-
involving-4-hydroxymethyl-oxane-4-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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